![molecular formula C22H23N5O2S B237468 2-(3,5-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide](/img/structure/B237468.png)
2-(3,5-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide
Overview
Description
2-(3,5-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide, commonly known as ETDT, is a novel compound with potential applications in scientific research.
Scientific Research Applications
ETDT has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the GABA-A receptor, which is involved in the regulation of anxiety and sleep. ETDT has also been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the development of new drugs for the treatment of anxiety and sleep disorders.
Mechanism of Action
The mechanism of action of ETDT involves its interaction with the GABA-A receptor. It binds to the receptor and enhances the activity of GABA, which is the main inhibitory neurotransmitter in the brain. This results in an overall decrease in neuronal activity, leading to the anxiolytic and sedative effects observed in animal models.
Biochemical and Physiological Effects:
ETDT has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to increase sleep time and reduce locomotor activity. In addition, ETDT has been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of ETDT is its selectivity for the GABA-A receptor, which makes it a useful tool for studying the role of this receptor in anxiety and sleep regulation. However, one limitation is its poor solubility in water, which can make it difficult to administer in experiments.
Future Directions
There are several potential future directions for ETDT research. One area of interest is the development of new drugs for the treatment of anxiety and sleep disorders based on the structure of ETDT. Another area of interest is the investigation of the role of the GABA-A receptor in other physiological processes, such as learning and memory. Additionally, further studies are needed to determine the long-term effects of ETDT and its potential for addiction and abuse.
Synthesis Methods
The synthesis of ETDT involves a multistep process that includes the reaction of 3,5-dimethylphenol with 2-bromoacetophenone, followed by the reaction of the resulting product with 3-ethyl-1,2,4-triazole-5-thiol and 2-methyl-5-nitroaniline. The final product is obtained by the reduction of the nitro group to an amine using sodium dithionite.
properties
Product Name |
2-(3,5-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide |
|---|---|
Molecular Formula |
C22H23N5O2S |
Molecular Weight |
421.5 g/mol |
IUPAC Name |
2-(3,5-dimethylphenoxy)-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide |
InChI |
InChI=1S/C22H23N5O2S/c1-5-19-24-25-22-27(19)26-21(30-22)16-7-6-15(4)18(11-16)23-20(28)12-29-17-9-13(2)8-14(3)10-17/h6-11H,5,12H2,1-4H3,(H,23,28) |
InChI Key |
OBVLOMUEZOICMH-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC(=CC(=C4)C)C |
Canonical SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC(=CC(=C4)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-hydroxy-3-(1-hydroxy-4-methylpent-3-enyl)-7-methoxy-2,3,8-trimethyl-2H-benzo[g][1]benzofuran-6,9-dione](/img/structure/B237386.png)
![[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S,3S)-2-amino-3-methylpentanoate](/img/structure/B237388.png)
![2-(4-chlorophenoxy)-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide](/img/structure/B237396.png)
![N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-phenoxyacetamide](/img/structure/B237409.png)
![2-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide](/img/structure/B237438.png)
![3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-4-methylbenzamide](/img/structure/B237460.png)
![2-(2,3-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide](/img/structure/B237466.png)
![N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B237476.png)
